![molecular formula C25H26BrN3O2 B304223 4-(3-bromophenyl)-2,7,7-trimethyl-N-(4-methyl-2-pyridinyl)-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide](/img/structure/B304223.png)
4-(3-bromophenyl)-2,7,7-trimethyl-N-(4-methyl-2-pyridinyl)-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide
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Overview
Description
4-(3-bromophenyl)-2,7,7-trimethyl-N-(4-methyl-2-pyridinyl)-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide is a compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is often referred to as a quinoline derivative and is synthesized through a specific method.
Scientific Research Applications
The compound 4-(3-bromophenyl)-2,7,7-trimethyl-N-(4-methyl-2-pyridinyl)-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide has been studied extensively for its potential applications in various fields. One of the significant applications of this compound is in the field of medicine. The compound has shown potential as an antitumor agent and has been studied for its ability to inhibit the growth of cancer cells.
Mechanism of Action
The mechanism of action of 4-(3-bromophenyl)-2,7,7-trimethyl-N-(4-methyl-2-pyridinyl)-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide involves the inhibition of topoisomerase II, an enzyme that is essential for the replication and transcription of DNA. The inhibition of this enzyme leads to the accumulation of DNA damage and ultimately results in the death of cancer cells.
Biochemical and Physiological Effects:
The compound this compound has been shown to have a range of biochemical and physiological effects. Studies have shown that the compound can induce apoptosis, inhibit cell proliferation, and cause cell cycle arrest in cancer cells. Additionally, the compound has been shown to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
One of the significant advantages of using 4-(3-bromophenyl)-2,7,7-trimethyl-N-(4-methyl-2-pyridinyl)-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide in lab experiments is its ability to inhibit topoisomerase II selectively. This property makes the compound an excellent candidate for cancer treatment. However, one of the limitations of using this compound is its low solubility in water, which can make it challenging to administer in vivo.
Future Directions
The compound 4-(3-bromophenyl)-2,7,7-trimethyl-N-(4-methyl-2-pyridinyl)-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide has shown great potential for use in cancer treatment. Future research could focus on developing more efficient synthesis methods for the compound, improving its solubility, and investigating its potential applications in other fields such as neurodegenerative diseases and infectious diseases. Additionally, studies could be conducted to investigate the compound's potential side effects and toxicity levels.
In conclusion, this compound is a compound that has significant potential for use in various fields. Its ability to inhibit topoisomerase II selectively makes it an excellent candidate for cancer treatment. However, further research is needed to fully understand the compound's potential applications and limitations.
Synthesis Methods
The synthesis of 4-(3-bromophenyl)-2,7,7-trimethyl-N-(4-methyl-2-pyridinyl)-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide involves the reaction of 3-bromoaniline with 2,6,6-trimethyl-4-(4-methyl-2-pyridyl) hept-2-en-4-one in the presence of a base. The reaction yields a quinoline derivative that is then treated with a carboxylic acid to form the final compound.
properties
Molecular Formula |
C25H26BrN3O2 |
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Molecular Weight |
480.4 g/mol |
IUPAC Name |
4-(3-bromophenyl)-2,7,7-trimethyl-N-(4-methylpyridin-2-yl)-5-oxo-1,4,6,8-tetrahydroquinoline-3-carboxamide |
InChI |
InChI=1S/C25H26BrN3O2/c1-14-8-9-27-20(10-14)29-24(31)21-15(2)28-18-12-25(3,4)13-19(30)23(18)22(21)16-6-5-7-17(26)11-16/h5-11,22,28H,12-13H2,1-4H3,(H,27,29,31) |
InChI Key |
UGSMEWWJXHUCIG-UHFFFAOYSA-N |
SMILES |
CC1=CC(=NC=C1)NC(=O)C2=C(NC3=C(C2C4=CC(=CC=C4)Br)C(=O)CC(C3)(C)C)C |
Canonical SMILES |
CC1=CC(=NC=C1)NC(=O)C2=C(NC3=C(C2C4=CC(=CC=C4)Br)C(=O)CC(C3)(C)C)C |
Pictograms |
Irritant |
Origin of Product |
United States |
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